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Compound of Interest

Compound Name: Propyl isobutyrate

Cat. No.: B1212962

For Researchers, Scientists, and Drug Development Professionals

Propyl isobutyrate, also known as propyl 2-methylpropanoate, is a carboxylic ester
characterized by its distinct fruity odor, reminiscent of pineapple.[1][2][3] This colorless liquid is
utilized as a flavoring and fragrance agent.[1][4] A comprehensive understanding of its physical
properties is paramount for its application in research, particularly in drug development and
formulation, where it may be used as a solvent or excipient. This guide provides a detailed
overview of the key physical characteristics of propyl isobutyrate, complete with experimental
protocols for their determination and a logical framework illustrating their interdependencies.

Quantitative Data Summary

The physical properties of propyl isobutyrate have been reported across various sources. The
following table summarizes the key quantitative data, providing a range of values where
discrepancies exist in the literature.
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Physical Property Value/Range Conditions
Molecular Weight 130.18 g/mol

Boiling Point 133-135.4°C @ 760 mmHg
Melting Point -95.2 °C (estimate)

Density 0.860 - 0.879 g/cm3 @ 20-25°C
Refractive Index 1.394 - 1.404 @ 20 °C

Solubility in Water 1070 mg/L @ 25 °C (estimated)
Vapor Pressure 7.85 - 8.40 mmHg @ 25 °C

Flash Point 26.67-33.4°C Closed Cup

Data compiled from sources:[1][2][5][6][7][8][9][10]

Experimental Protocols

Accurate determination of physical properties is crucial for the consistent and reliable use of

chemical compounds. The following are detailed methodologies for measuring the key physical

characteristics of propyl isobutyrate.

1. Determination of Boiling Point

The boiling point is a fundamental physical property that can be used to identify and assess the

purity of a liquid.[11] It is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[11]

e Micro Boiling Point Determination (Thiele Tube Method): This method is suitable for small

sample volumes.

o Apparatus Setup: A small amount of propyl isobutyrate is placed in a fusion tube. A

capillary tube, sealed at one end, is inverted and placed inside the fusion tube. The fusion
tube is then attached to a thermometer and placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).
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o Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to
be expelled, followed by a steady stream of bubbles from the sample's vapor.[12]

o Observation: Heating is discontinued, and the apparatus is allowed to cool. The
temperature at which the liquid is drawn into the capillary tube is recorded as the boiling
point.[12][13]

« Distillation Method: This method is suitable for larger volumes and can also be used for
purification.[14]

o Apparatus Setup: A distillation flask is filled with propyl isobutyrate and a few boiling
chips. The flask is connected to a condenser, which is in turn connected to a receiving
flask. A thermometer is placed at the neck of the distillation flask with the bulb just below
the side arm leading to the condenser.

o Heating: The distillation flask is heated. The liquid will boil, and the vapor will rise and pass
into the condenser.

o Measurement: The temperature of the vapor is monitored. The constant temperature at
which the liquid condenses and is collected in the receiving flask is the boiling point.[14]

2. Determination of Density

Density is the mass per unit volume of a substance and is a useful parameter for quality control
and material identification.[15][16]

e Pycnometer Method:

o Measurement of Empty Pycnometer: A clean and dry pycnometer (a small glass flask of a
specific volume) is accurately weighed.[15]

o Measurement with Sample: The pycnometer is filled with propyl isobutyrate, ensuring no
air bubbles are present, and weighed again.

o Measurement with Water: The pycnometer is emptied, cleaned, filled with distilled water,
and weighed.
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o Calculation: The density is calculated by dividing the mass of the propyl isobutyrate by
the mass of the water and multiplying by the known density of water at the experimental
temperature.

e Hydrometer Method:

o Procedure: A hydrometer, a calibrated glass instrument, is gently floated in a graduated
cylinder containing propyl isobutyrate.[16]

o Reading: The density is read directly from the scale on the hydrometer at the point where
the liquid surface meets the stem.[16]

3. Determination of Refractive Index

The refractive index is the ratio of the speed of light in a vacuum to its speed in a substance. It
is a sensitive measure of purity.

o Abbe Refractometer Method:

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.qg., distilled water).

o Sample Application: A few drops of propyl isobutyrate are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The eyepiece is
focused until the dividing line between the light and dark fields is sharp. The refractive
index is then read from the instrument's scale. The temperature should be controlled and
recorded as the refractive index is temperature-dependent.

Interrelation of Physical Properties

The physical characteristics of a compound are not independent but are logically
interconnected. The following diagram illustrates the relationships between the key physical
properties of propyl isobutyrate.
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Figure 1: Interrelation of the physical properties of propyl isobutyrate.

This diagram illustrates that molecular weight is a fundamental property that influences the
strength of intermolecular forces. These forces, in turn, are primary determinants of the boiling
point and have a significant impact on vapor pressure and solubility. Boiling point and vapor
pressure are inversely related. Density and refractive index are also correlated, as they both
depend on how the molecules are packed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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